Cas no 741729-16-8 (4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid)

4-Oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid is a synthetic intermediate of interest in medicinal and organic chemistry due to its functionalized but-2-enoic acid scaffold and piperazine sulfonamide moiety. The presence of both α,β-unsaturated carbonyl and sulfonamide groups enhances its reactivity, making it a versatile building block for the synthesis of pharmacologically active compounds, particularly those targeting enzyme inhibition or receptor modulation. The p-tolylsulfonyl group contributes to improved stability and selectivity in derivatization reactions. Its structural features enable applications in the development of protease inhibitors, kinase modulators, and other biologically relevant molecules, offering researchers a valuable tool for drug discovery and chemical diversification.

4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid structure

741729-16-8 structure

Product Name:4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid

CAS No:741729-16-8

MF:C₁₅H₁₈N₂O₅S

MW:338.378822803497

CID:5112232

PubChem ID:2423758

Update Time:2026-03-03

4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, 4-[4-[(4-methylphenyl)sulfonyl]-1-piperazinyl]-4-oxo-
- 4-Oxo-4-(4-tosylpiperazin-1-yl)but-2-enoic acid
- 4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid
- Inchi： 1S/C15H18N2O5S/c1-12-2-4-13(5-3-12)23(21,22)17-10-8-16(9-11-17)14(18)6-7-15(19)20/h2-7H,8-11H2,1H3,(H,19,20)
- InChI Key： OPQUWQJTQSFPKS-UHFFFAOYSA-N
- SMILES： C(O)(=O)C=CC(N1CCN(S(C2=CC=C(C)C=C2)(=O)=O)CC1)=O

4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1415671-1g	4-Oxo-4-(4-tosylpiperazin-1-yl)but-2-enoic acid	741729-16-8	98%	1g	￥2086.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1415671-5g	4-Oxo-4-(4-tosylpiperazin-1-yl)but-2-enoic acid	741729-16-8	98%	5g	￥5900.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1415671-10g	4-Oxo-4-(4-tosylpiperazin-1-yl)but-2-enoic acid	741729-16-8	98%	10g	￥8760.00	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN14249-1G	4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid	741729-16-8	95%	1g	￥ 1,471.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN14249-5G	4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid	741729-16-8	95%	5g	￥ 4,507.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN14249-10G	4-oxo-4-[4-(p-tolylsulfonyl)piperazin-1-yl]but-2-enoic acid	741729-16-8	95%	10g	￥ 6,692.00	2023-03-14
Enamine	EN300-09281-0.05g	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-4-oxobut-2-enoic acid	741729-16-8	90%	0.05g	$53.0	2023-10-28
Enamine	EN300-09281-0.1g	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-4-oxobut-2-enoic acid	741729-16-8	90%	0.1g	$83.0	2023-10-28
Enamine	EN300-09281-0.25g	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-4-oxobut-2-enoic acid	741729-16-8	90%	0.25g	$116.0	2023-10-28
Enamine	EN300-09281-0.5g	4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]-4-oxobut-2-enoic acid	741729-16-8	90%	0.5g	$218.0	2023-10-28